Cas no 921939-02-8 (Pentafluorophenyl 2-morpholino-1，3-thiazole-4-carboxylate)

• Product Name: Pentafluorophenyl 2-morpholino-1，3-thiazole-4-carboxylate
• CAS No: 921939-02-8
• MF: C₁₄H₉F₅N₂O₃S
• MW: 380.289879560471
• MDL: MFCD09817538
• CID: 867707
• PubChem ID: 24229699
• Update Time: 2025-06-13

Pentafluorophenyl 2-morpholino-1，3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2,3,4,5,6-pentafluorophenyl) 2-morpholin-4-yl-1,3-thiazole-4-carboxylate
• Pentafluorophenyl 2-morpholin-4-yl-1,3-thiazole-4-carboxylate
• Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate
• 2,3,4,5,6-PENTAFLUOROPHENYL 2-(MORPHOLIN-4-YL)-1,3-THIAZOLE-4-CARBOXYLATE
• FT-0718713
• CS-0458026
• Perfluorophenyl 2-morpholinothiazole-4-carboxylate
• 921939-02-8
• DTXSID40640404
• pentafluorophenyl 2-(morpholin-4-yl)-1,3-thiazole-4-carboxylate
• MFCD09817538
• MS-22654
• A844174
• DB-079263
• Pentafluorophenyl 2-morpholino-1，3-thiazole-4-carboxylate

• MDL： MFCD09817538
• Inchi： 1S/C14H9F5N2O3S/c15-7-8(16)10(18)12(11(19)9(7)17)24-13(22)6-5-25-14(20-6)21-1-3-23-4-2-21/h5H,1-4H2
• InChI Key： NABJYXXXUIZUOT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC2C(=C(C(=C(C=2F)F)F)F)F)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 380.02500
• Monoisotopic Mass: 380.02540414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.585
• Melting Point: 118-119.5
• Boiling Point: 519.1°C at 760 mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.547
• PSA: 79.90000
• LogP: 2.95940

Pentafluorophenyl 2-morpholino-1，3-thiazole-4-carboxylate Security Information

• Hazard Statement： Harmful

Additional information on Pentafluorophenyl 2-morpholino-1，3-thiazole-4-carboxylate

Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate (CAS No. 921939-02-8): A Comprehensive Overview

Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate, identified by its Chemical Abstracts Service Number (CAS No. 921939-02-8), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure that integrates a thiazole core with functional groups such as a pentafluorophenyl moiety and a 2-morpholino substituent. The unique combination of these elements not only imparts distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The thiazole ring is a prominent scaffold in medicinal chemistry, renowned for its presence in numerous bioactive molecules. Its five-membered structure, incorporating sulfur and nitrogen atoms, endows it with remarkable stability and biological activity. In particular, thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The introduction of the pentafluorophenyl group further enhances the compound's pharmacological profile by increasing lipophilicity and metabolic stability, which are crucial factors in drug design.

The 2-morpholino substituent adds another layer of complexity to the molecule. Morpholine derivatives are known for their ability to modulate biological pathways by acting as scaffolds for enzyme inhibition or receptor binding. In the context of Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate, this group likely contributes to the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. Studies utilizing high-throughput virtual screening have identified Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate as a promising candidate for further investigation in several therapeutic areas. Notably, its potential role in inhibiting key enzymes involved in cancer progression has been highlighted in several preclinical studies.

In the realm of oncology, thiazole derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes critical for tumor growth and metastasis. The presence of the pentafluorophenyl group is particularly noteworthy, as it has been shown to enhance binding interactions with target proteins, thereby improving drug efficacy. Additionally, the 2-morpholino moiety may contribute to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

Evidence from recent clinical trials suggests that compounds structurally related to Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate exhibit significant antitumor activity. These findings have spurred interest in developing novel derivatives with enhanced pharmacokinetic profiles. Researchers are exploring various synthetic strategies to optimize the molecule's solubility, bioavailability, and metabolic stability while maintaining its potent biological activity.

Beyond oncology, this compound has also attracted attention for its potential applications in neurodegenerative diseases. The ability of thiazole derivatives to interact with neurotransmitter receptors has been exploited in the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate, particularly the combination of the pentafluorophenyl and 2-morpholino groups, may confer selectivity for specific neural targets while minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for easy modification of functional groups, enabling the creation of libraries of derivatives for screening purposes.

In conclusion, Pentafluorophenyl 2-morpholino-1,3-thiazole-4-carboxylate (CAS No. 921939-02-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a thiazole core with functionalizing groups such as pentafluorophenyl and morpholine makes it a versatile scaffold for drug discovery. With ongoing research uncovering new biological activities and mechanisms of action, this compound is poised to play a significant role in future medical advancements.